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Abstract

This document provides a detailed protocol and application note for the analysis of isopropyl
nitrate using Gas Chromatography-Mass Spectrometry (GC-MS). Isopropyl nitrate is a
colorless liquid with the chemical formula CsH7NOs.[1][2] It is used in various industrial
applications and its accurate identification and quantification are crucial for safety and quality
control. This guide outlines the necessary instrumentation, experimental procedures, and data
analysis steps for the successful GC-MS analysis of isopropyl nitrate.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique used to
separate, identify, and quantify individual chemical compounds within a sample. The gas
chromatograph separates volatile and semi-volatile compounds based on their physical and
chemical properties, while the mass spectrometer provides detailed structural information by
analyzing the mass-to-charge ratio of ionized molecules and their fragments. This application
note details a standard methodology for the analysis of isopropyl nitrate, providing
researchers and professionals with a robust starting point for their analytical needs.

Quantitative Data Summary
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While specific quantitative performance data from a single validated method for isopropyl

nitrate was not available in the public literature, the following table summarizes key physical

and spectral data essential for its analysis by GC-MS.

Parameter Value Source
Molecular Formula C3H7NOs [11[2]
Molecular Weight 105.09 g/mol [1][2]
CAS Registry Number 1712-64-7 [2]

Kovats Retention Index
(Standard Non-polar)

663.8, 664, 693

[1]

Mass Spectral Data (Electron lonization)

The mass spectrum of isopropyl nitrate is characterized by several key fragments. The

following table lists the most significant ions and their relative intensities, which are critical for

identification.

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%)

Putative Fragment

43 100 [CsH7]*

45 ~60 [C2H50]*

46 ~50 [NO2]*

60 ~30 [CH3CHOH]*

105 <5 [M]* (Molecular lon)

Note: Relative intensities are approximate and can vary depending on the specific

instrumentation and analytical conditions. The presence of a significant peak at m/z 46 is

indicative of a nitro compound.[3]

Experimental Protocol
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The following protocol provides a recommended starting point for the GC-MS analysis of
isopropyl nitrate. Optimization may be required based on the specific instrumentation and
sample matrix.

1. Sample Preparation

» Standard Preparation: Prepare a stock solution of isopropyl nitrate in a high-purity volatile
solvent such as methanol or acetonitrile at a concentration of 1 mg/mL. Perform serial
dilutions to create calibration standards ranging from 1 pg/mL to 100 pg/mL.

o Sample Preparation: Depending on the matrix, dilution with a suitable solvent may be
sufficient. For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE)
may be necessary to isolate the isopropyl nitrate.

2. GC-MS Instrumentation and Conditions

o Gas Chromatograph: Agilent 6890N or equivalent.
e Mass Spectrometer: Agilent 5975C or equivalent.
« Injector: Split/splitless injector.

o Autosampler: Agilent 7673 or equivalent.

e GC Column: A mid-polarity column such as a DB-624 (30 m x 0.32 mm ID, 1.8 pm film
thickness) or a non-polar column like an HP-5MS (30 m x 0.25 mm ID, 0.25 pm film
thickness) is recommended. The choice may depend on the complexity of the sample matrix.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

GC Conditions:
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Parameter Value
Injection Volume 1uL
Injector Temperature 250 °C

Injection Mode

Split (e.g., 50:1) or Splitless

Oven Temperature Program

Initial temperature of 40 °C, hold for 2 minutes.
Ramp to 200 °C at a rate of 10 °C/min. Hold at
200 °C for 5 minutes.

MS Conditions:

Parameter Value

lon Source Electron lonization (EI)
lonization Energy 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Mass Scan Range 35-200 amu

Scan Mode

Full Scan for identification, Selected lon

Monitoring (SIM) for quantification.

3. Data Analysis

« ldentification: Identify the isopropyl nitrate peak in the total ion chromatogram (TIC) based

on its retention time. Confirm the identity by comparing the acquired mass spectrum with a

reference spectrum from a library (e.g., NIST).

o Quantification: For quantitative analysis, operate the mass spectrometer in SIM mode,

monitoring the characteristic ions of isopropyl nitrate (e.g., m/z 43, 46, 60). Create a

calibration curve by plotting the peak area of a quantifying ion against the concentration of

the prepared standards. Determine the concentration of isopropyl nitrate in the samples by

interpolating their peak areas on the calibration curve.
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Caption: Experimental workflow for GC-MS analysis of isopropyl nitrate.
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Caption: Logical flow of data analysis for GC-MS results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Analysis of Isopropy! Nitrate by Gas
Chromatography-Mass Spectrometry (GC-MS)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b155222#gas-chromatography-mass-
spectrometry-gc-ms-of-isopropyl-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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